molecular formula C15H13NO2 B8749243 7-Phenyl-7,8-dihydroquinoline-2,5(1H,6H)-dione CAS No. 106551-83-1

7-Phenyl-7,8-dihydroquinoline-2,5(1H,6H)-dione

Cat. No.: B8749243
CAS No.: 106551-83-1
M. Wt: 239.27 g/mol
InChI Key: ZCVVEBSDEUINLS-UHFFFAOYSA-N
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Description

7-Phenyl-7,8-dihydroquinoline-2,5(1H,6H)-dione is a useful research compound. Its molecular formula is C15H13NO2 and its molecular weight is 239.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

106551-83-1

Molecular Formula

C15H13NO2

Molecular Weight

239.27 g/mol

IUPAC Name

7-phenyl-1,6,7,8-tetrahydroquinoline-2,5-dione

InChI

InChI=1S/C15H13NO2/c17-14-9-11(10-4-2-1-3-5-10)8-13-12(14)6-7-15(18)16-13/h1-7,11H,8-9H2,(H,16,18)

InChI Key

ZCVVEBSDEUINLS-UHFFFAOYSA-N

Canonical SMILES

C1C(CC(=O)C2=C1NC(=O)C=C2)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 5-phenylcyclohexane-1,3-dione (1.0 g) and ammonium acetate (0.45 g) in ethanol (30 ml) was stirred at room temperature for 1 hour, refluxed for 6 hours and cooled. To the reaction solution was added ethyl propiolate (0.55 g), and the mixture was stirred at room temperature for 1 hour and refluxed 14.5 hours. Under reduced pressure, the solvent was evaporated, and the residue was dissolved in ethyl acetate. The solution was washed with sodium hydrogen carbonate solution, water and saturated brine, dried with magnesium sulfate and concentrated under reduced pressure, and the residue was recrystallized from ethanol to give colorless crystals of 7-phenyl-1,2,5,6,7,8-hexahydroquinoline-2,5-dione (0.19 g).
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Synthesis routes and methods II

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In analogy to (Pettit, G. R.; Fleming, W. C.; Paull, K. D. J. Org. Chem. 1968, 33 (3) 1089-1092), 3-amino-5-phenylcyclohex-2-en-1-one reacted with ethyl propiolate to give the title compound as a colorless solid.
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